Cas no 676495-33-3 (6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile)

• Product Name: 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile
• CAS No: 676495-33-3
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 2951388
• PubChem ID: 59730360
• Update Time: 2025-11-02

6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-甲酰-3-甲氧基苯氧基)氰吡啶
• 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile
• 6-(4-FORMYL-3-METHOXYPHENOXY)PYRIDINE-3-CARBONITRILE
• SCHEMBL3886973
• 676495-33-3

• Inchi： 1S/C14H10N2O3/c1-18-13-6-12(4-3-11(13)9-17)19-14-5-2-10(7-15)8-16-14/h2-6,8-9H,1H3
• InChI Key： OUGVAKZVSGCFFY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC(C=O)=C(C=1)OC

Computed Properties

• Exact Mass: 254.06914219g/mol
• Monoisotopic Mass: 254.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile

6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile (CAS No. 676495-33-3): A Comprehensive Overview

6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile (CAS No. 676495-33-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique molecular structure featuring a nicotinonitrile core and a 4-formyl-3-methoxyphenoxy substituent, serves as a versatile building block for synthesizing more complex molecules. Its chemical properties, including its reactivity and stability, make it a valuable intermediate in various industrial and academic applications.

The growing interest in 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile can be attributed to its potential role in the development of novel pharmaceutical agents. Researchers are particularly intrigued by its ability to act as a precursor in the synthesis of bioactive molecules, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's formyl and methoxy functional groups provide reactive sites that facilitate further chemical modifications, enabling the creation of targeted therapies with enhanced efficacy.

In addition to its pharmaceutical applications, 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile is also being explored in the field of advanced materials. Its molecular structure lends itself to the development of organic semiconductors, liquid crystals, and other functional materials. These materials are increasingly sought after for use in electronic devices, renewable energy technologies, and smart coatings. The compound's ability to form stable crystalline structures and its compatibility with various polymerization techniques make it a promising candidate for next-generation material science innovations.

From an agrochemical perspective, 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile has shown potential as a key intermediate in the synthesis of pesticides and herbicides. Its structural features allow for the design of compounds that target specific pests while minimizing environmental impact. This aligns with the current global trend toward sustainable agriculture and the reduction of harmful chemical residues in food production. Researchers are actively investigating its derivatives for their insecticidal and herbicidal properties, which could lead to safer and more effective crop protection solutions.

The synthesis of 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile typically involves multi-step organic reactions, including condensation, etherification, and nitrile formation. These processes require precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes, reducing the use of hazardous solvents and reagents. This is particularly relevant given the increasing regulatory pressures and consumer demand for environmentally friendly chemical processes.

Analytical characterization of 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity, purity, and structural integrity, which are critical for its intended applications. The availability of high-quality analytical data has facilitated its adoption in various research programs and industrial processes.

The market for 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile is expected to grow steadily in the coming years, driven by increasing R&D investments in pharmaceuticals and advanced materials. Custom synthesis providers and fine chemical manufacturers are scaling up production to meet the rising demand from academic institutions and industrial laboratories. Additionally, the compound's patent status and regulatory landscape are important considerations for potential users, as they may impact its commercial availability and pricing.

For researchers working with 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile, proper handling and storage are essential to maintain its stability and performance. The compound should be stored in a cool, dry environment, protected from light and moisture. Standard laboratory safety protocols should be followed when handling this chemical, including the use of appropriate personal protective equipment (PPE) and engineering controls.

In conclusion, 6-(4-Formyl-3-methoxyphenoxy)nicotinonitrile (CAS No. 676495-33-3) represents a fascinating example of how specialized organic compounds can bridge multiple scientific disciplines. Its unique structural features and versatile reactivity profile make it a valuable tool for researchers across pharmaceuticals, materials science, and agrochemistry. As scientific understanding of this compound continues to evolve, it is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.